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Compound of Interest

Compound Name: Sjpyt-195

Cat. No.: B14014010

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

SJPYT-195 is a recently developed, potent, and selective molecular glue degrader of the
translation termination factor GSPT1.[1][2][3] It has gained significant interest as a potential
anticancer target and serves as a valuable chemical for synthesizing Proteolysis Targeting
Chimeras (PROTACS).[1][2] As a novel compound, it is imperative that researchers treat
SJPYT-195 as potentially hazardous and adhere to strict safety and disposal protocols. This
guide provides the essential procedural information for the safe handling and disposal of
SJPYT-195, based on its known characteristics and general principles of laboratory safety for
novel chemical entities.

Compound Characterization and Hazard
Assessment

While a comprehensive Safety Data Sheet (SDS) for SJPYT-195 is still under development,
preliminary data and its mechanism of action as a cytotoxic GSPT1 degrader necessitate that it
be handled as a hazardous substance. All personnel must consult their institution's
Environmental Health and Safety (EHS) office for specific guidance and to ensure compliance
with local regulations.

Table 1: Known Properties and Handling Requirements for SJPYT-195
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Property

Data

Handling Precaution / PPE
Requirement

Chemical Name

SJPYT-195

Use full chemical name on all

labels. Avoid abbreviations.

Mechanism of Action

Molecular glue degrader of
GSPT1,; cytotoxic.

Assume high potency and
cytotoxicity. Handle with

extreme caution.

Physical Appearance

Solid

Avoid generating dust. Handle

in a ventilated enclosure.

Solubility

Soluble in DMSO and Corn Oil.

Use appropriate solvent-

resistant gloves (e.g., nitrile).

Personal Protective Equipment

Standard laboratory PPE

including a lab coat, safety

N/A )
(PPE) glasses, and gloves is
mandatory.
All handling of solid SIPYT-
195 or its solutions should be
) ) performed in a certified
Engineering Controls N/A

chemical fume hood or glove
box to minimize inhalation

exposure.

Step-by-Step Disposal Protocol for SIJPYT-195

Waste

The following protocol outlines the mandatory steps for the safe disposal of SIPYT-195 from

the point of generation to final pickup by trained professionals.

Experimental Protocol: Decontamination of Labware Contaminated with SJPYT-195

¢ Objective: To safely decontaminate glassware and equipment exposed to SJPYT-195.

o Materials:
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[e]

Contaminated labware (e.g., beakers, flasks, stir bars).

o

Appropriate waste container for sharps and non-sharps.

70% Ethanol or 10% bleach solution.

[¢]

[¢]

Primary and secondary containment for waste.

e Procedure:

1. Working within a chemical fume hood, rinse all contaminated labware three times with a
suitable solvent (e.g., ethanol) to remove residual SJPYT-195.

2. Collect all rinsate in a designated, properly labeled hazardous waste container.

3. Immerse the rinsed labware in a 10% bleach solution for at least 30 minutes to degrade
any remaining compound.

4. After decontamination, wash the labware with standard laboratory detergent and water.

5. Dispose of all contaminated disposable materials (e.g., pipette tips, wipes) in the solid
chemical waste stream for SJPYT-195.

Waste Segregation and Accumulation

Proper segregation is critical to prevent dangerous chemical reactions.

» Solid Waste: Collect all contaminated solids, including gloves, pipette tips, and paper towels,
in a dedicated, sealed container lined with a heavy-duty plastic bag.

» Liquid Waste: Collect all solutions containing SJPYT-195, including experimental waste and
decontamination rinsate, in a compatible, leak-proof container (e.g., high-density
polyethylene or glass).

o Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a
designated sharps container.
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All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "SJPYT-195," the accumulation start date, and the principal investigator's name
and lab location. Store waste in a designated Satellite Accumulation Area (SAA) with
secondary containment.

Final Disposal
The ultimate disposal of hazardous waste must be handled by trained professionals.

o Contact EHS: Once a waste container is full or has been accumulating for the maximum
allowed time per institutional policy, contact your EHS office to arrange for pickup.

e Documentation: Complete all necessary waste pickup forms and tags provided by your EHS
office. This is crucial for regulatory compliance and tracking the waste from "cradle-to-grave."

e Do Not Abandon: Never leave chemical waste unattended or dispose of it via standard trash
or sewer systems.

Diagram: SJPYT-195 Disposal Decision Workflow

Segregation & Collection
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Caption: Workflow for the safe disposal of SJIPYT-195 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b14014010?utm_src=pdf-body-img
https://www.benchchem.com/product/b14014010?utm_src=pdf-body
https://www.benchchem.com/product/b14014010?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9377019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9377019/
https://www.researchgate.net/publication/362029623_SJPYT-195_A_Designed_Nuclear_Receptor_Degrader_That_Functions_as_a_Molecular_Glue_Degrader_of_GSPT1
https://pubmed.ncbi.nlm.nih.gov/35978691/
https://pubmed.ncbi.nlm.nih.gov/35978691/
https://www.benchchem.com/product/b14014010#sjpyt-195-proper-disposal-procedures
https://www.benchchem.com/product/b14014010#sjpyt-195-proper-disposal-procedures
https://www.benchchem.com/product/b14014010#sjpyt-195-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14014010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14014010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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